ethyl 2-{[3-(2-thienyl)acryloyl]amino}benzoate

• IUPAC Name: ethyl 2-[[(E)-3-thiophen-2-ylprop-2-enoyl]amino]benzoate
• InChI: InChI=1S/C16H15NO3S/c1-2-20-16(19)13-7-3-4-8-14(13)17-15(18)10-9-12-6-5-11-21-12/h3-11H,2H2,1H3,(H,17,18)/b10-9+
• InChI Key: IILVPWGJKMRGNA-MDZDMXLPSA-N
• Canonical SMILES: CCOC(=O)C1=CC=CC=C1NC(=O)C=CC2=CC=CS2
• Isomeric SMILES: CCOC(=O)C1=CC=CC=C1NC(=O)/C=C/C2=CC=CS2
• Molecular Formula: C16H15NO3S
• Molecular Weight: 301.4 g/mol

Description

Ethyl 2-{[3-(2-thienyl)acryloyl]amino}benzoate, also known as ETAB, is a synthetic compound that has gained significant attention in the field of medicinal chemistry due to its potential therapeutic applications. ETAB belongs to the class of acrylamide derivatives and is known for its anti-inflammatory and analgesic properties.

Mechanism of Action

The mechanism of action of ethyl 2-{[3-(2-thienyl)acryloyl]amino}benzoate involves the inhibition of the NF-κB signaling pathway, which is known to play a crucial role in the regulation of inflammation and immune responses. ethyl 2-{[3-(2-thienyl)acryloyl]amino}benzoate inhibits the phosphorylation and degradation of IκBα, which leads to the inhibition of NF-κB activation and subsequent downregulation of pro-inflammatory cytokines and enzymes.
Biochemical and Physiological Effects:
ethyl 2-{[3-(2-thienyl)acryloyl]amino}benzoate has been shown to have anti-inflammatory and analgesic effects in various animal models of inflammation and pain. It has also been shown to have anti-tumor effects in various cancer cell lines. ethyl 2-{[3-(2-thienyl)acryloyl]amino}benzoate has been found to be well-tolerated in animal studies, with no significant toxicity observed.

Advantages and Limitations for Lab Experiments

Ethyl 2-{[3-(2-thienyl)acryloyl]amino}benzoate has several advantages for laboratory experiments, including its high purity and stability. It is also readily available and relatively inexpensive. However, ethyl 2-{[3-(2-thienyl)acryloyl]amino}benzoate has some limitations, including its low solubility in water, which can make it difficult to use in certain experiments.

Future Directions

There are several potential future directions for research on ethyl 2-{[3-(2-thienyl)acryloyl]amino}benzoate. One area of interest is the development of novel ethyl 2-{[3-(2-thienyl)acryloyl]amino}benzoate derivatives with improved pharmacological properties. Another area of interest is the investigation of the potential use of ethyl 2-{[3-(2-thienyl)acryloyl]amino}benzoate in the treatment of other inflammatory disorders, such as autoimmune diseases. Additionally, further studies are needed to fully understand the mechanism of action of ethyl 2-{[3-(2-thienyl)acryloyl]amino}benzoate and its potential effects on other signaling pathways.

Synthesis Methods

The synthesis of ethyl 2-{[3-(2-thienyl)acryloyl]amino}benzoate involves the condensation of 2-aminobenzoic acid and 2-thiophene carboxaldehyde in the presence of ethyl acetoacetate. The resulting product is then subjected to acylation using acryloyl chloride to obtain ethyl 2-{[3-(2-thienyl)acryloyl]amino}benzoate. The synthesis of ethyl 2-{[3-(2-thienyl)acryloyl]amino}benzoate has been optimized to obtain high yields and purity.

Scientific Research Applications

Ethyl 2-{[3-(2-thienyl)acryloyl]amino}benzoate has been extensively studied for its potential use in the treatment of various inflammatory disorders. It has been shown to inhibit the production of pro-inflammatory cytokines and enzymes such as COX-2 and iNOS. ethyl 2-{[3-(2-thienyl)acryloyl]amino}benzoate has also been studied for its potential use in the treatment of cancer, as it has been shown to induce apoptosis in cancer cells.